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Introduction
RO2959 monohydrochloride is a potent and selective inhibitor of the Calcium Release-

Activated Calcium (CRAC) channel.[1][2] CRAC channels are key mediators of store-operated

calcium entry (SOCE), a crucial signaling process in numerous cell types, including those in the

central nervous system (CNS).[1] Dysregulation of calcium homeostasis is implicated in a

variety of neurological disorders, including neurodegenerative diseases and

neuroinflammation.[2] While initially characterized for its effects on T-cell activation and

immune responses, the role of CRAC channels in microglia, astrocytes, and neurons suggests

that RO2959 monohydrochloride is a valuable tool for neuroscience research.

These application notes provide a comprehensive overview of the potential uses of RO2959
monohydrochloride in neuroscience, including detailed protocols for in vitro and in vivo

studies. The methodologies are based on established neuroscience research techniques and

the known mechanism of action of CRAC channel inhibitors.
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RO2959 is a potent inhibitor of SOCE, blocking the influx of calcium through the Orai1 channel,

the pore-forming subunit of the CRAC channel.[1] In the CNS, CRAC channels are expressed

in microglia, astrocytes, and neurons, where they contribute to calcium signaling cascades that

regulate a variety of cellular functions.[3] In microglia, the resident immune cells of the brain,

CRAC channel activation is linked to the downstream activation of transcription factors such as

the Nuclear Factor of Activated T-cells (NFAT) and Nuclear Factor-kappa B (NF-κB), leading to

the production of pro-inflammatory mediators.[4] By inhibiting this pathway, RO2959 can be

used to investigate the role of microglial activation in neuroinflammatory processes.

Data Presentation
Table 1: In Vitro Efficacy of RO2959

Target/Process Cell Type IC50 Reference

CRAC Channel RBL-2H3 cells 402 nM [4]

Orai1/Stim1-mediated

SOCE
CHO cells 25 nM [1]

Orai3 T-REx-CHO cells 530 nM [1]

SOCE
Activated CD4+ T

lymphocytes
265 nM [1]
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Caption: Signaling pathway of microglial activation and inhibition by RO2959.
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Caption: Workflow for in vitro analysis of RO2959 in microglia.

Experimental Protocols
Protocol 1: In Vitro Microglia Activation Assay
This protocol is designed to assess the effect of RO2959 monohydrochloride on the

inflammatory response of microglia.

Materials:

Primary microglia or BV-2 microglial cell line

RO2959 monohydrochloride

Lipopolysaccharide (LPS)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b560445/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-ro2959-monohydrochloride-in-neuroscience-research
https://www.benchchem.com/product/b560445/docs?utm_src=pdf-body#application-notes-and-protocols-for-ro2959-monohydrochloride-in-neuroscience-research
https://www.benchchem.com/product/b560445/docs?utm_src=pdf-body#application-notes-and-protocols-for-ro2959-monohydrochloride-in-neuroscience-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560445?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell culture medium and supplements

Griess Reagent for Nitric Oxide (NO) detection

ELISA kits for TNF-α and IL-1β

Reagents for Western blotting (antibodies for iNOS, COX-2, NF-κB)

Procedure:

Cell Culture: Plate primary microglia or BV-2 cells in a 96-well plate at a density of 5 x 10^4

cells/well and culture for 24 hours.

Treatment: Pre-treat cells with varying concentrations of RO2959 monohydrochloride (e.g.,

10 nM - 10 µM) for 1 hour.

Stimulation: Add LPS (100 ng/mL) to the wells to induce an inflammatory response. Include

vehicle-treated and unstimulated controls.

Incubation: Incubate the plate for 24 hours at 37°C and 5% CO2.

Nitric Oxide Measurement: Collect the supernatant and measure NO production using the

Griess Reagent according to the manufacturer's protocol.

Cytokine Measurement: Use the supernatant to quantify the levels of TNF-α and IL-1β using

ELISA kits.

Western Blot Analysis: Lyse the cells and perform Western blotting to analyze the expression

levels of iNOS, COX-2, and the phosphorylation of NF-κB.

Protocol 2: Calcium Imaging in Primary Neurons or
Microglia
This protocol allows for the direct measurement of SOCE inhibition by RO2959.

Materials:

Primary cortical neurons or microglia cultured on glass coverslips
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RO2959 monohydrochloride

Fura-2 AM or other suitable calcium indicator dye

Thapsigargin (to induce ER store depletion)

Calcium-free and calcium-containing imaging buffers

Fluorescence microscopy setup

Procedure:

Dye Loading: Incubate the cultured cells with Fura-2 AM (e.g., 2-5 µM) for 30-45 minutes at

37°C.

Baseline Measurement: Wash the cells and place them in a calcium-free imaging buffer.

Record the baseline fluorescence ratio (340/380 nm excitation).

Store Depletion: Add thapsigargin (e.g., 1 µM) to the calcium-free buffer to deplete ER

calcium stores, and continue recording.

RO2959 Treatment: Add RO2959 monohydrochloride at the desired concentration and

incubate for 5-10 minutes.

Calcium Re-addition: Perfuse the cells with a calcium-containing buffer to initiate SOCE and

record the subsequent rise in intracellular calcium.

Data Analysis: Quantify the change in the Fura-2 ratio to determine the extent of SOCE and

its inhibition by RO2959.

Protocol 3: In Vivo Model of Neuroinflammation
This protocol provides a framework for evaluating the anti-neuroinflammatory effects of

RO2959 in an animal model.

Materials:

Adult male C57BL/6 mice
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RO2959 monohydrochloride

Lipopolysaccharide (LPS)

Vehicle for RO2959 (e.g., DMSO, PEG300, Tween-80, saline)

Anesthesia and surgical tools

Reagents for immunohistochemistry and cytokine analysis from brain tissue

Procedure:

Animal Acclimatization: Acclimatize mice to the housing conditions for at least one week.

RO2959 Administration: Dissolve RO2959 monohydrochloride in a suitable vehicle.

Administer RO2959 via intraperitoneal (i.p.) or oral (p.o.) route at a predetermined dose

(dose-response studies may be required).

Induction of Neuroinflammation: One hour after RO2959 administration, induce systemic

inflammation by i.p. injection of LPS (e.g., 1-5 mg/kg).

Behavioral Assessment (Optional): At various time points post-LPS injection, perform

behavioral tests to assess sickness behavior (e.g., open field test for locomotor activity).

Tissue Collection: At 24 hours post-LPS injection, euthanize the mice and perfuse with

saline. Collect brain tissue.

Analysis:

Homogenize one hemisphere to measure cytokine levels (TNF-α, IL-1β) by ELISA or

multiplex assay.

Fix the other hemisphere for immunohistochemical analysis of microglial activation (Iba1

staining) and inflammatory markers (iNOS).

Concluding Remarks
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RO2959 monohydrochloride presents a promising pharmacological tool for the investigation

of CRAC channel function in the central nervous system. Its high potency and selectivity make

it suitable for elucidating the role of store-operated calcium entry in neuroinflammatory and

neurodegenerative processes. The protocols provided herein offer a starting point for

researchers to explore the potential of RO2959 in their specific neuroscience research

applications. Further optimization of concentrations and experimental timelines may be

necessary depending on the specific cell type or animal model being used.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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